(3-Amino-5-((2-fluorophenyl)amino)-4-(mesitylsulfonyl)thiophen-2-yl)(phenyl)methanone

• IUPAC Name: [3-amino-5-(2-fluoroanilino)-4-(2,4,6-trimethylphenyl)sulfonylthiophen-2-yl]-phenylmethanone
• InChI: InChI=1S/C26H23FN2O3S2/c1-15-13-16(2)24(17(3)14-15)34(31,32)25-21(28)23(22(30)18-9-5-4-6-10-18)33-26(25)29-20-12-8-7-11-19(20)27/h4-14,29H,28H2,1-3H3
• InChI Key: QBBIKGOIKSDTLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)C2=C(SC(=C2N)C(=O)C3=CC=CC=C3)NC4=CC=CC=C4F)C
• Molecular Formula: C26H23FN2O3S2
• Molecular Weight: 494.6 g/mol

Description

(3-Amino-5-((2-fluorophenyl)amino)-4-(mesitylsulfonyl)thiophen-2-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C26H23FN2O3S2 and its molecular weight is 494.6. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Synthetic compounds related to the query structure have been studied for their antitumor activities. For instance, a study on the synthesis, crystal structure, and antitumor activity of 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone showed distinct inhibition on the proliferation of A549, BGC-823, and HepG-2 cancer cell lines (Tang & Fu, 2018).

Anticonvulsant Agents

Derivatives with similar structures have been explored for their potential as sodium channel blockers and anticonvulsant agents. A particular study on (5-amino-1, 2, 4-triazin-6-yl)(2-(benzo[d] isoxazol-3-yl) pyrrolidin-1-yl)methanone derivatives highlighted a compound with significant potency and a protective index much higher than the reference drug phenytoin, indicating its potential for treating convulsions (Malik & Khan, 2014).

Antibacterial Activity

Research on the synthesis, characterization, and docking studies of novel compounds, including those with thiophene and thiazolyl groups, supports their potential antibacterial activity. Molecular docking studies help in understanding the interaction of these compounds with bacterial targets, suggesting a method for the development of new antibacterial agents (Shahana & Yardily, 2020).

Fluorescent Logic Gates

Studies on compounds incorporating aryl and thiophene groups, such as those related to the queried chemical structure, have led to the development of novel fluorescent logic gates. These compounds, capable of undergoing solvent-polarity-based reconfiguration, demonstrate the potential for applications in probing cellular membranes and protein interfaces (Gauci & Magri, 2022).